N-(2-hydroxy-2-(3-methylthiophen-2-yl)ethyl)-3,5-dimethylisoxazole-4-sulfonamide

• IUPAC Name: N-[2-hydroxy-2-(3-methylthiophen-2-yl)ethyl]-3,5-dimethyl-1,2-oxazole-4-sulfonamide
• InChI: InChI=1S/C12H16N2O4S2/c1-7-4-5-19-11(7)10(15)6-13-20(16,17)12-8(2)14-18-9(12)3/h4-5,10,13,15H,6H2,1-3H3
• InChI Key: WQPHMMMAJXTRNY-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC=C1)C(CNS(=O)(=O)C2=C(ON=C2C)C)O
• Molecular Formula: C12H16N2O4S2
• Molecular Weight: 316.4 g/mol

Description

N-(2-hydroxy-2-(3-methylthiophen-2-yl)ethyl)-3,5-dimethylisoxazole-4-sulfonamide, also known as compound A, is a sulfonamide derivative that has gained significant attention in the scientific community due to its potential therapeutic applications. This compound possesses a unique chemical structure that makes it a promising candidate for the treatment of various diseases.

Scientific Research Applications

Biological Activity Evaluation

Sulfonamide-derived compounds, including those similar to N-(2-hydroxy-2-(3-methylthiophen-2-yl)ethyl)-3,5-dimethylisoxazole-4-sulfonamide, have been synthesized and characterized. Studies have revealed that these compounds exhibit moderate to significant antibacterial activity against various bacterial strains and good antifungal activity against different fungal strains. This suggests potential applications in developing antimicrobial agents (Chohan & Shad, 2011).

Synthesis and Characterization of Novel Derivatives

Novel sulfonamide derivatives of 5-substituted-3-methylisoxazole have been synthesized and characterized, indicating the versatility of this compound in generating a variety of derivatives for potential applications in medicinal chemistry and other fields (Filimonov et al., 2006).

Antiproliferative Activity

Compounds structurally related to N-(2-hydroxy-2-(3-methylthiophen-2-yl)ethyl)-3,5-dimethylisoxazole-4-sulfonamide have been synthesized and evaluated for their antiproliferative activity against various cancer cell lines. Some synthesized compounds demonstrated potent activity, indicating potential applications in cancer therapy (Pawar et al., 2018).

One-Pot Synthesis and Heterocyclic Applications

One-pot synthesis methods involving compounds structurally similar to N-(2-hydroxy-2-(3-methylthiophen-2-yl)ethyl)-3,5-dimethylisoxazole-4-sulfonamide have been developed. These methods are valuable for the synthesis of heterocyclic compounds, which have a wide range of applications in pharmaceuticals and agrochemicals (Rozentsveig et al., 2013).

Hybrid Sulfonamide Compounds

Hybrid compounds involving sulfonamide groups have been synthesized and evaluated for their antimicrobial activities. These studies provide insights into the design of new compounds with potential applications in treating microbial infections (Hussein, 2018).

Anticancer Activity and VEGFR-2 Inhibition

Novel sulfonamide derivatives have been synthesized and evaluated for their anticancer activity and ability to inhibit vascular endothelial growth factor receptor (VEGFR-2). Some compounds demonstrated potent activity, indicating potential applications in cancer treatment and angiogenesis inhibition (Ghorab et al., 2016).